Cas no 18529-17-4 (Ethyl 3-(4-fluoroanilino)crotonate)

• Product Name: Ethyl 3-(4-fluoroanilino)crotonate
• CAS No: 18529-17-4
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• MDL: MFCD00016720
• CID: 87969
• PubChem ID: 5811492
• Update Time: 2025-05-20

Ethyl 3-(4-fluoroanilino)crotonate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-fluoroanilino)crotonate
• 3-(4-Fluor-anilino)-crotonsaeure-aethylester
• ethyl 3-(N-4-fluorophenyl)aminobut-2-enoate
• ethyl (2Z)-3-[(4-fluorophenyl)amino]but-2-enoate
• AS-81578
• (Z)-Ethyl 3-((4-fluorophenyl)amino)but-2-enoate
• AKOS025116960
• 18529-17-4
• (Z)-Ethyl3-((4-fluorophenyl)amino)but-2-enoate
• ethyl (2z)-3-[(4-fluoro-phenyl)-amino]-but-2-enoate
• DB-230379

• MDL： MFCD00016720
• Inchi： 1S/C12H14FNO2/c1-3-16-12(15)8-9(2)14-11-6-4-10(13)5-7-11/h4-8,14H,3H2,1-2H3/b9-8-
• InChI Key： BUDOLSNUNUYBLF-HJWRWDBZSA-N
• SMILES： FC1C=CC(=CC=1)N/C(=C\C(=O)OCC)/C

Computed Properties

• Exact Mass: 223.10100
• Monoisotopic Mass: 223.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.3A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.159
• Boiling Point: 115/1mm
• Flash Point: 139.5°C
• Refractive Index: 1.557
• PSA: 38.33000
• LogP: 2.77750
• Solubility: Uncertain

Ethyl 3-(4-fluoroanilino)crotonate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Ethyl 3-(4-fluoroanilino)crotonate

Ethyl 3-(4-Fluoroanilino)crotonate (CAS No. 18529-17-4): A Comprehensive Overview

Ethyl 3-(4-fluoroanilino)crotonate (CAS No. 18529-17-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical formula of ethyl 3-(4-fluoroanilino)crotonate is C₁₂H₁₃NO₃F, and its molecular weight is approximately 236.23 g/mol. The compound features an ethyl ester group, a fluoroanilino moiety, and a crotonate backbone, which collectively contribute to its distinct chemical and biological properties. The presence of the fluorine atom in the anilino group is particularly noteworthy, as it can influence the compound's reactivity, stability, and biological activity.

In recent years, ethyl 3-(4-fluoroanilino)crotonate has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of novel drugs for the treatment of various diseases. For instance, research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as arthritis and asthma.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory effects of ethyl 3-(4-fluoroanilino)crotonate. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, in vivo studies using animal models demonstrated that the compound reduced inflammation and improved overall health outcomes. These findings suggest that ethyl 3-(4-fluoroanilino)crotonate could be further developed into a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, ethyl 3-(4-fluoroanilino)crotonate has also shown potential as an antitumor agent. A study published in Cancer Research in 2020 reported that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. These findings open up new avenues for the development of targeted cancer therapies using this compound.

The synthesis of ethyl 3-(4-fluoroanilino)crotonate has been well-documented in the literature. A common synthetic route involves the condensation of ethyl crotonate with 4-fluoroaniline under appropriate conditions. This reaction typically proceeds via a nucleophilic addition mechanism, followed by dehydration to form the desired product. The yield and purity of the final product can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and reaction time.

In addition to its therapeutic potential, ethyl 3-(4-fluoroanilino)crotonate has also been explored for its use as a building block in organic synthesis. Its unique functional groups make it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to synthesize novel derivatives with enhanced pharmacological properties.

The safety profile of ethyl 3-(4-fluoroanilino)crotonate is another important aspect to consider. While no major safety concerns have been reported to date, it is essential to conduct thorough toxicological studies to ensure its safe use in pharmaceutical applications. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, but further research is needed to fully understand its long-term effects.

In conclusion, Ethyl 3-(4-fluoroanilino)crotonate (CAS No. 18529-17-4) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable molecule in the field.